1-Chloro-4-((4-(5-chloro-2-methylphenyl)piperazinyl)sulfonyl)-2-nitrobenzene

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-4-(4-chloro-3-nitrophenyl)sulfonylpiperazine
• InChI: InChI=1S/C17H17Cl2N3O4S/c1-12-2-3-13(18)10-16(12)20-6-8-21(9-7-20)27(25,26)14-4-5-15(19)17(11-14)22(23)24/h2-5,10-11H,6-9H2,1H3
• InChI Key: KUFAGTBLRRYSKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C17H17Cl2N3O4S
• Molecular Weight: 430.3 g/mol
• CAS No.: 1024431-77-3

Description

1-Chloro-4-((4-(5-chloro-2-methylphenyl)piperazinyl)sulfonyl)-2-nitrobenzene is a useful research compound. Its molecular formula is C17H17Cl2N3O4S and its molecular weight is 430.3. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

1-Chloro-4-((4-(5-chloro-2-methylphenyl)piperazinyl)sulfonyl)-2-nitrobenzene is a compound with potential interest in the field of chemical synthesis and materials science. Research has shown various methodologies for chlorination and bromination of aromatic compounds, indicating the importance of such chemical processes in the modification and functionalization of aromatic systems. For example, selective aromatic chlorination with N-halogeno amines in acidic solution highlights the selectivity achievable in chlorination reactions, which could be pertinent to the synthesis or functional modification of compounds like this compound (Minisci et al., 1989).

Antibacterial Applications

The synthesis and investigation of novel compounds for antibacterial applications are critical areas of research. Compounds structurally related to this compound have been explored for their antibacterial activities. For instance, a study on the synthesis and antibacterial activities of 1-substituted-4-[5-(4-substitutedphenyl)-1,3,4-thiadiazol-2-sulfonyl] piperazine derivatives revealed that such compounds exhibited significant antibacterial activities, highlighting the potential therapeutic applications of related compounds (Wu Qi, 2014).

Carbonic Anhydrase Inhibition

Research into carbonic anhydrase inhibitors has led to the exploration of various sulfonamide-based compounds. The presence of a sulfonamide group in molecules similar to this compound suggests potential applications in the development of new inhibitors. A study demonstrated the clean reaction of 4-chloro-3-nitrobenzenesulfonamide with bis-electrophilic phenols to produce a class of [1,4]oxazepine-based primary sulfonamides with significant inhibitory activity against human carbonic anhydrases, pointing towards the dual role of the sulfonamide functionality in facilitating ring construction and acting as a zinc-binding group in enzyme inhibition (Sapegin et al., 2018).